Cas no 77252-28-9 (9-Phenanthrenecarboxylic acid, 3-bromo-)
77252-28-9 structure
Product Name:9-Phenanthrenecarboxylic acid, 3-bromo-
CAS No:77252-28-9
MF:C15H9BrO2
MW:301.134763479233
CID:536422
PubChem ID:12615819
Update Time:2025-04-19
9-Phenanthrenecarboxylic acid, 3-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 9-Phenanthrenecarboxylic acid, 3-bromo-
- 3-bromophenanthrene-9-carboxylic acid
- 3-bromo-phenanthrene-9-carboxylic acid
- 77252-28-9
- DTXSID20504434
- SCHEMBL9476154
- HRWIHJOHNJHZNP-UHFFFAOYSA-N
- 3-bromo-9-phenanthrenecarboxylic
-
- Inchi: 1S/C15H9BrO2/c16-10-6-5-9-7-14(15(17)18)12-4-2-1-3-11(12)13(9)8-10/h1-8H,(H,17,18)
- InChI Key: HRWIHJOHNJHZNP-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=CC(C(=O)O)=C3C=CC=CC3=C2C=1
Computed Properties
- Exact Mass: 299.97857
- Monoisotopic Mass: 299.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
9-Phenanthrenecarboxylic acid, 3-bromo- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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